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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) phenyl

phosphate

CAS No.: 16368-97-1

Cat. No.: B108047

Get Quote

Executive Summary & Scientific Context
Bis(2-ethylhexyl) tetrabromophthalate (BEHPP), frequently referred to in environmental

literature as TBPH, is a novel brominated flame retardant (NBFR). It is a primary component of

the commercial mixture Firemaster® 550 (FM-550), introduced as a replacement for the

phased-out Penta-BDE formulation.

Unlike legacy PBDEs, BEHPP is structurally analogous to the plasticizer DEHP, possessing a

phthalate core with brominated alkyl chains. This hybrid structure presents unique analytical

challenges:

Matrix Interference: Indoor dust is a complex matrix rich in lipids, hair, and skin cells that can

co-elute with lipophilic BFRs.

Isomer Resolution: BEHPP often co-exists with its isomer TBB (2-ethylhexyl-2,3,4,5-

tetrabromobenzoate), requiring precise chromatographic separation.

Sensitivity: Environmental concentrations typically range from ng/g to µg/g, necessitating the

high electronegativity response of Electron Capture Negative Ionization (ECNI).
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This protocol details a robust, self-validating workflow for the extraction, purification, and

quantification of BEHPP in indoor dust, validated against NIST SRM 2585.

Pre-Analytical Considerations: The "Plastic-Free"
Imperative
BEHPP is a phthalate derivative. Standard laboratory plastics (pipette tips, tubing, storage

vials) often contain phthalate plasticizers (like DEHP) that can leach and cause false positives

or signal suppression.

Glassware: All glassware must be baked at 450°C for 4 hours prior to use to remove organic

residues.

Consumables: Use only stainless steel spatulas, glass syringes, and Teflon (PTFE) lined

caps. Avoid parafilm.

Sieving: Dust heterogeneity is the largest source of variance. Sieving to <63 µm is

recommended to homogenize the sample and normalize surface area, although <150 µm is

acceptable for larger sample masses.

Experimental Protocol
Reagents & Standards

Native Standard: Bis(2-ethylhexyl) tetrabromophthalate (TBPH/BEHPP) (>98% purity).

Internal Standard (ISTD):

C-labeled TBPH (preferred) or d-labeled analog (

-TEP is often insufficient; use

C-TBPH or

-TBP if specific isotopologues are unavailable).

Extraction Solvent: Hexane:Acetone (3:1 v/v).[1][2]

Cleanup Phase: Florisil® (60-100 mesh), activated at 130°C overnight.
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Extraction Workflow (Ultrasonic Assisted)
Weighing: Accurately weigh 50–100 mg of sieved dust into a 15 mL amber glass centrifuge

tube.

Spiking: Spike with 50 ng of Internal Standard. Allow solvent to evaporate for 20 mins to

reach equilibrium.

Solvent Addition: Add 3 mL of Hexane:Acetone (3:1).

Extraction: Vortex (1 min) followed by Ultrasonication (20 min, <30°C to prevent

degradation).

Separation: Centrifuge at 3500 rpm for 5 mins. Transfer supernatant to a clean glass tube.

Repeat: Repeat extraction twice more. Combine all supernatants (Total volume ~9 mL).

Concentration: Evaporate to ~1 mL under a gentle stream of Nitrogen (

).

Purification (Florisil Fractionation)
Lipids in dust destroy GC columns and source filaments. Florisil fractionation is critical.

Conditioning: Pack a glass SPE cartridge with 1g activated Florisil. Condition with 6 mL

Hexane.

Loading: Load the 1 mL sample extract onto the cartridge.

Elution (Fraction 1): Elute with 8 mL Hexane (This fraction typically contains PBDEs; discard

if only analyzing BEHPP, or save for separate analysis).

Elution (Fraction 2 - Target): Elute with 10 mL Dichloromethane (DCM) or Ethyl Acetate.

BEHPP elutes in this more polar fraction due to the ester groups.

Final Prep: Evaporate Fraction 2 to near dryness and reconstitute in 100 µL of Isooctane

containing a Recovery Standard (e.g.,
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C-CDE 141).

Instrumental Analysis: GC-ECNI-MS
Justification for ECNI: Electron Impact (EI) ionization causes extensive fragmentation of the

aliphatic chains in BEHPP, reducing sensitivity. ECNI (using Methane as a reagent gas)

produces abundant negative ions (bromide isotopes) and molecular fragments, lowering the

Limit of Detection (LOD) by orders of magnitude.

Instrument Parameters:

System: Agilent 7890/5977 or Thermo Q-Exactive GC (Orbitrap).

Column: DB-5MS or Rxi-5Sil MS (15m or 30m × 0.25mm × 0.25µm). A shorter column (15m)

is preferred to reduce thermal residence time.

Carrier Gas: Helium at 1.2 mL/min (constant flow).

Oven Program:

Start: 100°C (hold 1 min)

Ramp 1: 20°C/min to 250°C

Ramp 2: 5°C/min to 310°C (hold 5 min)

Source Temp: 200°C (Lower temperatures enhance ECNI sensitivity).

Reagent Gas: Methane (40% flow).

Acquisition (SIM Mode): | Analyte | Quant Ion (

) | Qual Ion (

) | Type | | :--- | :--- | :--- | :--- | | Bromine (General) | 79 | 81 | Isotope Ratio Check (1:1) | |
BEHPP (TBPH) | 384 | 463, 515 | Molecular Fragment | |

C-TBPH (ISTD) | 396 | 475 | Labelled Fragment |[3]
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Note: While m/z 79/81 offers maximum sensitivity, monitoring high-mass fragments (384/515)

provides higher specificity against background noise in complex dust matrices.

Workflow Visualization
Figure 1: Analytical Workflow for BEHPP in Dust
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Caption: Step-by-step extraction and fractionation logic designed to isolate BEHPP from lipid-

rich dust matrices.

Quality Assurance & Validation (Self-Validating
System)
To ensure trustworthiness, every batch must include the following controls. Data is rejected if

criteria are not met.

Validation Criteria Table
Quality Control Element Description Acceptance Criteria

Method Blank
Sodium sulfate treated as

sample

< 5% of lowest sample conc.

or < LOD

Matrix Spike
Dust spiked with native

BEHPP
Recovery: 70% – 130%

Surrogate Recovery C-TBPH recovery in samples 60% – 120%

SRM 2585 NIST House Dust Reference
Within ±20% of

Certified/Reference Value

Precision
Triplicate analysis of one

sample
RSD < 15%

Calculation of Concentration
Concentration (

) is calculated using the Internal Standard method to correct for losses during extraction:

Where:

= Peak Area (Quant Ion)

= Mass (ng for ISTD, g for Sample)

= Relative Response Factor determined from calibration curve.
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Reference Values (NIST SRM 2585)
When validating this protocol, compare results against NIST SRM 2585.

Certified/Reference Value for TBPH (BEHPP): ~730 ng/g (Note: Values are periodically

updated; consult the latest Certificate of Analysis linked below).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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